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Abstract
Elephantin, a germacrane sesquiterpenoid lactone isolated from the plant Elephantopus

elatus, has demonstrated significant antineoplastic properties. This technical guide provides a

comprehensive overview of the physicochemical characteristics of Elephantin, its isolation and

characterization, and its proposed mechanism of action. All quantitative data are summarized

for clarity, and detailed experimental protocols, where available, are described. Visualizations

of key workflows and signaling pathways are provided to facilitate understanding.

Physicochemical Properties
Elephantin is a complex natural product with the molecular formula C₂₀H₂₂O₇. [1]Its chemical

structure and key physicochemical properties are summarized in the tables below.

Table 1: General and Structural Properties of Elephantin
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Property Value Source

Molecular Formula C₂₀H₂₂O₇ PubChem CID: 442205 [1]

Molecular Weight 374.4 g/mol PubChem CID: 442205 [1]

IUPAC Name

[(1R,3R,5R,6S,10R,11S)-3-

methyl-9-methylidene-8,14-

dioxo-4,7,15-

trioxatetracyclo[11.2.1.0³,⁵.0⁶,¹

⁰]hexadec-13(16)-en-11-yl] 3-

methylbut-2-enoate

PubChem CID: 442205 [1]

SMILES

CC(=CC(=O)O[C@H]1CC2=C-

-INVALID-LINK--

[C@@H]4[C@@H]1C(=C)C(=

O)O4)C">C@@HOC2=O)C

PubChem CID: 442205

CAS Number 21899-50-3 J-GLOBAL

Table 2: Physicochemical Data for Elephantin

Property Value
Experimental
Conditions/Notes

Melting Point 242-244 °C Crystalline solid

Boiling Point Data not available
Likely decomposes at high

temperatures

Solubility

Soluble in chloroform, acetone,

and ethyl acetate. Sparingly

soluble in ether and benzene.

Insoluble in water and

petroleum ether.

General solubility profile for

sesquiterpenoid lactones

Spectral Data
The structure of Elephantin was elucidated using a combination of spectroscopic techniques.

The key spectral data are summarized below.
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Table 3: Summary of Spectral Data for Elephantin

Spectroscopic Method Key Observations

Infrared (IR) Spectroscopy
Peaks characteristic of hydroxyl, γ-lactone, α,β-

unsaturated ester, and epoxide functionalities.

¹H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to the various protons in

the complex germacrane skeleton, including

olefinic and methyl protons.

¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Resonances confirming the presence of 20

carbon atoms, including carbonyls of the lactone

and ester groups, and carbons of the epoxide

ring.

Mass Spectrometry (MS)

High-resolution mass spectrometry supports the

molecular formula C₂₀H₂₂O₇. [1]Fragmentation

patterns provide further structural information.

Experimental Protocols
Isolation and Purification of Elephantin
The following is a generalized protocol for the isolation and purification of Elephantin from

Elephantopus elatus, based on established methods for isolating sesquiterpenoid lactones.
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Dried, powdered Elephantopus elatus plant material

Extraction with chloroform at room temperature

Concentration of the chloroform extract under reduced pressure

Partitioning of the residue between petroleum ether and 90% methanol

Separation of the methanol layer

Concentration of the methanol extract

Chromatography of the residue on silica gel

Elution with a gradient of chloroform and methanol

Collection and analysis of fractions (TLC)

Crystallization of Elephantin from chloroform-ether

Pure Elephantin crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

